2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole

• IUPAC Name: 2-(6-chloropyridin-3-yl)-1,3-benzothiazole
• InChI: InChI=1S/C12H7ClN2S/c13-11-6-5-8(7-14-11)12-15-9-3-1-2-4-10(9)16-12/h1-7H
• InChI Key: KVUJOCVGIIXGBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CN=C(C=C3)Cl
• Molecular Formula: C12H7ClN2S
• DSSTOX Substance ID: DTXSID501287680
• Molecular Weight: 246.72 g/mol
• CAS RN: 54628-02-3

Description

2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole, also known as 6-chloro-3-pyridyl-1,3-benzothiazole, is an organic compound used in various scientific research applications. It is a heterocyclic compound consisting of a benzothiazole ring and a pyridine ring, both of which are fused together by a chlorine atom. This compound has been studied for its potential use in medicinal applications, such as the treatment of certain types of cancer, and has been used in laboratory experiments to study its biochemical and physiological effects. In

Scientific Research Applications

PI3K/mTOR Inhibitors

• Study: N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a compound related to 2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole, was investigated as an inhibitor of PI3Kα and mTOR, showing potential in vitro and in vivo efficacy (Stec et al., 2011).

Chemistry and Properties

• Review: A comprehensive review was conducted on the chemistry of compounds containing 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole), including their preparation, properties, and biological and electrochemical activities (Boča et al., 2011).

Antimicrobial Studies

• Study: Various derivatives of this compound were synthesized and evaluated for their antibacterial and antifungal activities (Patel & Agravat, 2007).

Anticancer Activities

• Study: Novel benzothiazole-2-thiol derivatives were synthesized, and their structures were determined. The effects of these compounds on various human cancer cell lines were investigated, showing potential as anticancer agents (Shi et al., 2012).

Nucleic Acid Interactions

• Study: Benzothiazole ligands, including those based on this compound, were screened for their interactions with different nucleic acid structures, providing insights into their potential in medicinal chemistry (Zonjić et al., 2022).

Synthesis and Biological Evaluation

• Study: Various synthetic routes and biological evaluations of this compound and its derivatives were explored, highlighting their potential in drug development and pharmacology (Elgemeie et al., 2020).

Mechanism of Action

Target of Action

The primary target of 2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole is the nicotinic acetylcholine receptors . These receptors play a crucial role in the transmission of signals in the nervous system of insects .

Mode of Action

This compound works by interfering with the transmission of stimuli in the insect nervous system . Specifically, it causes a blockage of the nicotinergic neuronal pathway . By blocking nicotinic acetylcholine receptors, this compound prevents acetylcholine from transmitting impulses between nerves, resulting in the insect’s paralysis and eventual death .

Biochemical Pathways

The biochemical pathways affected by this compound involve the disruption of the normal functioning of the nicotinic acetylcholine receptors . This disruption leads to a blockage in the transmission of nerve impulses, which in turn affects various downstream effects such as the paralysis and death of the insect .

Pharmacokinetics

It is known that this compound is more toxic to insects than to mammals because it binds much more strongly to insect neuron receptors .

Result of Action

The molecular and cellular effects of the action of this compound include the disruption of the normal functioning of the insect’s nervous system, leading to paralysis and eventual death .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it has been found that the degradation of this compound is faster under direct sunlight and at higher soil moisture . Furthermore, the presence of certain microorganisms in the environment can also contribute to the degradation of this compound .